Cas no 65954-93-0 (Adenosine, 5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')-)

Adenosine, 5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')- structure

65954-93-0 structure

Product Name:Adenosine, 5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')-

CAS No:65954-93-0

MF:C₃₀H₄₀N₁₅O₂₅P₅

MW:1165.59290885925

CID:962853

PubChem ID:125229

Update Time:2025-04-19

Adenosine, 5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')- Chemical and Physical Properties

Names and Identifiers

- adenosine triphosphate adenosine monophosphate adenosine monophosphate
- 2-5A
- 5'-O- [Hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')-adenosine
- Adenosine 5'-(tetrahydrogen triphosphate), adenylyl-(5'→2')-adenylyl-(5'→2')-
- Adenosine, 5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')-
- 65954-93-0
- Adenosine 5'-(tetrahydrogen triphosphate), adenylyl-(5'-2')-adenylyl-(5'-2')-
- Pppa2'-5'A2'-5'A
- [[(2R,3R,5R)-5-(6-aminopurin-9-yl)-4-[[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
- Ppapapa
- Pppa(1)'P(5)'A(2)'P(5)'A
- 5'-O-[Hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')-adenosine
- 2-5A
- Inchi： 1S/C30H40N15O25P5/c31-22-13-25(37-4-34-22)43(7-40-13)28-19(49)16(46)10(64-28)1-61-72(53,54)67-20-17(47)11(65-29(20)44-8-41-14-23(32)35-5-38-26(14)44)2-62-73(55,56)68-21-18(48)12(3-63-74(57,58)70-75(59,60)69-71(50,51)52)66-30(21)45-9-42-15-24(33)36-6-39-27(15)45/h4-12,16-21,28-30,46-49H,1-3H2,(H,53,54)(H,55,56)(H,57,58)(H,59,60)(H2,31,34,37)(H2,32,35,38)(H2,33,36,39)(H2,50,51,52)/t10-,11-,12-,16-,17-,18-,19-,20-,21?,28?,29-,30-/m1/s1
- InChI Key： RTAGLZBJCCVJET-MFSXEPBNSA-N
- SMILES： P(=O)(O)(OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)OP(=O)(O)OC[C@@H]1[C@H]([C@H](C(N2C=NC3C(N)=NC=NC2=3)O1)O)O)O)OC1[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@H](COP(=O)(O)OP(=O)(O)OP(=O)(O)O)[C@H]1O

Computed Properties

Exact Mass: 1165.10078681g/mol
Monoisotopic Mass: 1165.10078681g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 13
Hydrogen Bond Acceptor Count: 37
Heavy Atom Count: 75
Rotatable Bond Count: 20
Complexity: 2270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -10.9
Topological Polar Surface Area: 589Å²

Adenosine, 5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')- Production Method

Production Method 1

56-65-5

65954-93-0

65954-94-1

65954-95-2

Reaction Conditions

1.1R:Tris buffer, R:MgCl2, R:Cleland's reagent, C:69106-44-1, S:H2O, 3 h, 30°C, pH 7.5; 5 min, 95°C

Reference

: High yield synthesis, purification and characterisation of the RNase L activators 5'-triphosphate 2'-5'-oligoadenylates

By Morin, B. et al, Antiviral Research, 2010, 87(3), 345-352

Production Method 2

56-65-5

69106-44-1

65954-93-0

61172-40-5

Reaction Conditions

1.1R:Glycerol, R:HSCH2CH2OH, R:Mg(OAc)2, R:KCl, S:H2O, 20 h, 37°C

Reference

: Dimeric Structure of Pseudokinase RNase L Bound to 2-5A Reveals a Basis for Interferon-Induced Antiviral Activity

By Huang, Hao et al, Molecular Cell, 2014, 53(2), 221-234

Production Method 3

61172-40-5

65954-93-0

Reaction Conditions

1.1

Reference

: Practical synthesis of 2'-5'-linked oligoadenylates (2-5A oligomers)

By Noyori, Ryoji et al, Australian Journal of Chemistry, 1992, 45(1), 205-25

Production Method 4

69504-05-8

50859-18-2

17672-53-6

97205-04-4

72677-42-0

69504-15-0

65954-93-0

Reaction Conditions

1.1R:t-BuMgCl, S:THF
1.1R:t-BuMgCl, S:THF
2.1S:DMF, S:THF
2.2R:Cl2CHCO2H, S:CH2Cl2
3.1S:DMF, S:THF
3.2R:Cl2CHCO2H, S:CH2Cl2
4.1R:2,6-Lutidine, S:THF
4.2R:I2, R:H2O, S:THF, S:Et2O
5.1R:Cu-Zn alloy, R:MeC(=O)CH2C(=O)Me, S:DMF
5.2R:
5.3R:
5.4R:NH3
5.5R:Bu4N+ •F-, S:THF
6.1R:Diimidazolyl ketone, R:Et3N, R:(C8H17)3N, S:DMF

Reference

: A convenient synthesis of 2'-5'-linked oligoribonucleotides

By Hayakawa, Y. et al, Tetrahedron Letters, 1985, 26(6), 761-4

Production Method 5

50859-18-2

95313-99-8

61-19-8

65954-93-0

Reaction Conditions

1.1R:2-PySSPy-2, R:PPh3, S:DMSO
2.1R:C:Pb(NO3)2
3.1S:DMF

Reference

: Expedient chemical synthesis of sequence-specific 2',5'-oligonucleotides

By Imai, Jiro and Torrence, Paul F., Journal of Organic Chemistry, 1985, 50(9), 1418-26